Cas no 29977-65-9 (3-Chloro-4-(difluoromethyl)nitrobenzene)

• Product Name: 3-Chloro-4-(difluoromethyl)nitrobenzene
• CAS No: 29977-65-9
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4985131
• Update Time: 2025-06-07

3-Chloro-4-(difluoromethyl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)nitrobenzene

• Inchi： 1S/C7H4ClF2NO2/c8-6-3-4(11(12)13)1-2-5(6)7(9)10/h1-3,7H
• InChI Key： XAEKYNSHPVNPML-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Chloro-4-(difluoromethyl)nitrobenzene

Comprehensive Guide to 3-Chloro-4-(difluoromethyl)nitrobenzene (CAS No. 29977-65-9): Properties, Applications, and Market Insights

3-Chloro-4-(difluoromethyl)nitrobenzene (CAS No. 29977-65-9) is a specialized organic compound widely recognized in the chemical industry for its unique structural features and versatile applications. This aromatic nitro compound, characterized by the presence of chloro, difluoromethyl, and nitro functional groups, serves as a crucial intermediate in the synthesis of various high-value chemicals. Its molecular formula, C₇H₄ClF₂NO₂, and molecular weight of 207.56 g/mol make it a subject of interest in both academic research and industrial processes.

The compound's chemical properties are defined by its stability under standard conditions, moderate solubility in organic solvents, and reactivity suitable for further functionalization. Researchers often explore 3-Chloro-4-(difluoromethyl)nitrobenzene for its potential in creating novel materials and bioactive molecules. Recent studies highlight its role in developing advanced pharmaceutical intermediates, particularly in the context of fluorinated compounds, which have gained significant attention due to their enhanced bioavailability and metabolic stability.

In the pharmaceutical sector, 29977-65-9 has emerged as a valuable building block for drug discovery programs. The presence of both fluorine and nitro groups makes it particularly useful for designing molecules with improved pharmacokinetic properties. Current trends in medicinal chemistry emphasize the importance of such fluorinated intermediates, as they contribute to the development of more effective and targeted therapies. The compound's structural features allow for diverse modifications, enabling researchers to create libraries of potential drug candidates.

The agrochemical industry also benefits from applications of 3-Chloro-4-(difluoromethyl)nitrobenzene, where it serves as a precursor for synthesizing novel crop protection agents. With growing global concerns about sustainable agriculture and pest resistance management, this compound plays a role in developing next-generation pesticides that are more environmentally friendly while maintaining high efficacy. Its unique combination of substituents allows for the creation of molecules with specific modes of action against various agricultural pests.

From a market perspective, the demand for 29977-65-9 has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical manufacturing bases. The Asia-Pacific market, especially China and India, has seen increased production capacity for such specialty chemicals. Global suppliers of 3-Chloro-4-(difluoromethyl)nitrobenzene are focusing on improving synthesis methods to enhance yield and purity while reducing environmental impact, aligning with the industry's shift toward green chemistry principles.

Quality control and analytical characterization of 3-Chloro-4-(difluoromethyl)nitrobenzene involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and agrochemical applications. Recent advancements in analytical chemistry have enabled more precise quantification of impurities and better understanding of the compound's stability under various storage conditions.

The synthesis of 29977-65-9 typically involves multi-step processes starting from commercially available benzene derivatives. Modern synthetic approaches focus on optimizing reaction conditions to improve atom economy and reduce waste generation. Researchers are particularly interested in developing catalytic methods that could make the production of 3-Chloro-4-(difluoromethyl)nitrobenzene more sustainable and cost-effective, addressing current challenges in chemical manufacturing efficiency.

Safety considerations for handling 3-Chloro-4-(difluoromethyl)nitrobenzene follow standard laboratory protocols for aromatic nitro compounds. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended when working with this chemical. The compound's material safety data sheet (MSDS) provides detailed information about its handling, storage, and disposal, ensuring compliance with international chemical safety regulations.

Future research directions for 29977-65-9 include exploring its potential in materials science applications, particularly in the development of specialty polymers and electronic materials. The unique electronic properties imparted by its substituent pattern make it an interesting candidate for creating novel functional materials with specific optical or electrical characteristics. Additionally, its role in organofluorine chemistry continues to attract attention as fluorine-containing compounds become increasingly important in various high-tech applications.

For researchers and industry professionals seeking detailed technical information about 3-Chloro-4-(difluoromethyl)nitrobenzene, numerous scientific publications and patent documents are available that describe its synthesis, characterization, and applications. The compound's presence in recent chemical literature demonstrates its ongoing relevance in multiple fields of chemical research and development.

In conclusion, 3-Chloro-4-(difluoromethyl)nitrobenzene (CAS No. 29977-65-9) represents an important chemical intermediate with diverse applications across several industries. Its unique structural features and reactivity profile continue to make it valuable for pharmaceutical development, agrochemical innovation, and materials science research. As chemical synthesis methods advance and demand for specialized intermediates grows, this compound is likely to maintain its significance in the fine chemicals market for years to come.